Cas no 1865175-50-3 (Thiazole, 4-(2-nitrophenyl)-)

• Product Name: Thiazole, 4-(2-nitrophenyl)-
• CAS No: 1865175-50-3
• MF: C₉H₆N₂O₂S
• MW: 206.221140384674
• CID: 5276540
• Update Time: 2025-08-05

Thiazole, 4-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-(2-nitrophenyl)-

• Inchi： 1S/C9H6N2O2S/c12-11(13)9-4-2-1-3-7(9)8-5-14-6-10-8/h1-6H
• InChI Key： PXDBFXCXULAJQM-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC=C2[N+]([O-])=O)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Thiazole, 4-(2-nitrophenyl)-

Comprehensive Overview of Thiazole, 4-(2-nitrophenyl)- (CAS No. 1865175-50-3)

Thiazole, 4-(2-nitrophenyl)- (CAS No. 1865175-50-3) is a specialized organic compound that belongs to the thiazole family, characterized by its unique molecular structure combining a thiazole ring with a 2-nitrophenyl substituent. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "4-(2-nitrophenyl)thiazole synthesis," "thiazole derivatives applications," and "CAS 1865175-50-3 properties," reflecting the growing interest in this compound.

The thiazole core is a five-membered heterocyclic ring containing sulfur and nitrogen atoms, which is known for its versatility in medicinal chemistry. The addition of the 2-nitrophenyl group enhances the compound's electronic properties, making it a candidate for various functional materials. Recent studies have explored its role in organic electronics, particularly in the development of OLEDs (Organic Light-Emitting Diodes) and photovoltaic cells, aligning with the global push toward sustainable energy solutions.

In the pharmaceutical sector, Thiazole, 4-(2-nitrophenyl)- has been investigated for its potential as a bioactive scaffold. The nitrophenyl moiety is often associated with antimicrobial and anti-inflammatory properties, prompting queries like "4-(2-nitrophenyl)thiazole biological activity" in academic and industrial research databases. Its structural features make it a promising intermediate for designing novel drug candidates, particularly in targeting infectious diseases and chronic inflammation.

The synthesis of Thiazole, 4-(2-nitrophenyl)- typically involves condensation reactions between 2-nitrobenzaldehyde and thioamide derivatives, a process frequently optimized for higher yields and purity. Laboratories and chemical suppliers often search for "CAS 1865175-50-3 suppliers" or "4-(2-nitrophenyl)thiazole synthesis protocol," highlighting the demand for reliable production methods. Advances in green chemistry have also influenced its synthesis, with researchers exploring catalyst-free and solvent-free approaches to reduce environmental impact.

From a commercial perspective, the market for thiazole derivatives is expanding, driven by their applications in high-performance materials and life sciences. The compound's nitro group offers opportunities for further functionalization, making it a valuable building block in custom synthesis projects. Industry reports indicate rising interest in "thiazole-based intermediates" and "nitrophenyl-substituted heterocycles," reflecting its relevance in innovation-driven sectors.

In summary, Thiazole, 4-(2-nitrophenyl)- (CAS No. 1865175-50-3) is a multifaceted compound with significant potential across multiple industries. Its unique structure and properties align with current trends in sustainable chemistry, drug discovery, and advanced materials, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in future technological and therapeutic breakthroughs.